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Compound of Interest

Compound Name: 2-(Decyloxy)benzaldehyde

Cat. No.: B15478463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

protocols for 2-(Decyloxy)benzaldehyde. Designed for laboratory and drug development

settings, this document synthesizes critical data to ensure the safe and effective use of this

compound. All quantitative data is presented in clear, comparative tables, and a detailed

experimental workflow for handling spills is provided.

Core Safety and Hazard Information
2-(Decyloxy)benzaldehyde is a combustible liquid that poses several health hazards. It is

harmful if inhaled, causes skin and serious eye irritation, and may cause respiratory irritation.

Furthermore, it is suspected of damaging fertility or the unborn child and is toxic to aquatic life

with long-lasting effects.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid

Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Reproductive toxicity 1B
H360: May damage fertility or

the unborn child

Specific target organ toxicity -

single exposure
3 (Respiratory system)

H335: May cause respiratory

irritation

Short-term (acute) aquatic

hazard
2

H411: Toxic to aquatic life with

long lasting effects

Long-term (chronic) aquatic

hazard
2

H411: Toxic to aquatic life with

long lasting effects

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-(Decyloxy)benzaldehyde is

fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Method

Melting point/range -15 °F / -26 °C lit.

Boiling point/boiling range 352 - 354 °F / 178 - 179 °C lit.

Density 1.045 g/cm3 at 77 °F / 25 °C lit.

Partition coefficient: n-

octanol/water
log Pow: 1.4 at 77 °F / 25 °C OECD Test Guideline 117
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Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE)
When handling 2-(Decyloxy)benzaldehyde, the following personal protective equipment is

mandatory:

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or

equivalent. Use a face shield where splashing is possible.

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching glove's outer surface) to avoid skin contact with

this product. Dispose of contaminated gloves after use in accordance with applicable laws

and good laboratory practices. Wash and dry hands. The selected protective gloves have to

satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from

it.

Body Protection: Complete suit protecting against chemicals, The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection: Where risk assessment shows air-purifying respirators are

appropriate use a full-face respirator with multi-purpose combination (US) or type ABEK (EN

14387) respirator cartridges as a backup to engineering controls. If the respirator is the sole

means of protection, use a full-face supplied air respirator. Use respirators and components

tested and approved under appropriate government standards such as NIOSH (US) or CEN

(EU).

Storage Conditions
Store in a well-ventilated place. Keep container tightly closed. Store locked up. This compound

is air, light, and moisture sensitive, and should be stored under nitrogen. The recommended

storage temperature will be indicated on the product label.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First-Aid Measures
After inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water/

shower. Consult a physician.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor/physician.

If swallowed: Immediately call a poison center or doctor/physician. Rinse mouth. Do NOT

induce vomiting.

Firefighting Measures
Use water spray, alcohol-resistant foam, dry chemical or carbon dioxide.[1] A specific hazard

during firefighting is the potential for vapors to be heavier than air and spread along floors.

Experimental Workflow: Handling a Spill
The following diagram outlines the logical steps for safely managing a spill of 2-
(Decyloxy)benzaldehyde.

Initial Response Containment & Cleanup Disposal & Decontamination

Spill Occurs Evacuate Immediate Area Ensure Adequate Ventilation Don Appropriate PPE Contain Spill with Inert Material Absorb with Non-combustible Material Collect into a Labeled Container Dispose of as Hazardous Waste Decontaminate Spill Area End of Procedure

Click to download full resolution via product page
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Caption: Spill Management Workflow for 2-(Decyloxy)benzaldehyde.

Toxicological Information
Acute and chronic exposure to 2-(Decyloxy)benzaldehyde can have significant health effects.

Table 3: Toxicological Data

Test Result Species

Acute inhalation toxicity Harmful if inhaled Data not available

Skin corrosion/irritation Causes skin irritation Data not available

Serious eye damage/eye

irritation
Causes serious eye irritation Data not available

Reproductive toxicity
May damage fertility or the

unborn child
Data not available

Ecological Information
2-(Decyloxy)benzaldehyde is classified as toxic to aquatic life with long-lasting effects. It is

imperative to prevent its release into the environment. Do not let the product enter drains.

This technical guide is intended to provide essential safety and handling information for 2-
(Decyloxy)benzaldehyde. It is not exhaustive and should be used in conjunction with a

comprehensive understanding of laboratory safety protocols and the specific Safety Data Sheet

provided by the supplier. Always prioritize a thorough risk assessment before handling this or

any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety and Handling of 2-
(Decyloxy)benzaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15478463#safety-and-handling-of-2-decyloxy-
benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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